Cas no 10200-70-1 (Oxazole, 4,5-dihydro-2-(4-methylphenyl)-)

• Product Name: Oxazole, 4,5-dihydro-2-(4-methylphenyl)-
• CAS No: 10200-70-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1131196
• PubChem ID: 3770227
• Update Time: 2025-04-20

Oxazole, 4,5-dihydro-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dihydro-2-(4-methylphenyl)-
• 2-(4-methylphenyl)-4,5-dihydro-1,3-oxazole
• 10200-70-1
• SCHEMBL1814199
• HS-6737
• NYTUDOKVKPJSOI-UHFFFAOYSA-N
• 2-(4-methylphenyl)-4,5-dihydrooxazole
• 2-(4-Methylphenyl)-4,5-dihydro-oxazole
• 2-(4-methylphenyl)oxazoline
• DTXSID30396180
• CHEMBL4077385

• Inchi： 1S/C10H11NO/c1-8-2-4-9(5-3-8)10-11-6-7-12-10/h2-5H,6-7H2,1H3
• InChI Key： NYTUDOKVKPJSOI-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59
• LogP: 1.20740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes